N1-Ethylpseudouridine

• Molecular Formula: C11H16N2O6
• Molecular Weight: 272.25 g/mol
• InChI: InChI=1S/C11H16N2O6/c1-2-13-3-5(10(17)12-11(13)18)9-8(16)7(15)6(4-14)19-9/h3,6-9,14-16H,2,4H2,1H3,(H,12,17,18)/t6-,7-,8-,9+/m1/s1
• InChIKey: AMMRPAYSYYGRKP-BGZDPUMWSA-N

N1-Ethylpseudouridine (e1Ψ) Procurement Overview

N1-Ethylpseudouridine (e1Ψ) is a chemically modified nucleoside and an analogue of pseudouridine (Ψ), characterized by an ethyl (-CH2CH3) group at the N1 position . As a member of the modified nucleotide family used in mRNA synthesis, it is a substrate for T7 RNA polymerase and is incorporated into in vitro transcribed (IVT) mRNA . Its primary functional attribute, like other N1-modified pseudouridines, is the reduction of innate immune activation triggered by unmodified mRNA . However, its translation efficiency profile is distinctly different from that of N1-methylpseudouridine (m1Ψ), the industry-standard modification for high-yield mRNA therapeutics .

Translation-suppressive mRNA modification probe

Uncouples immune evasion from translation enhancement

Nucleoside structure-function research tool

• [1] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024; 12(6):624. View Source
• [2] Sioud M. Effects of Nucleoside Modifications on mRNA Translation: Choosing the Right Modifications. Methods Mol Biol. 2025. View Source

Why e1Ψ Cannot Be Replaced by m1Ψ

Generic substitution among modified pseudouridines fails due to a critical and non-linear relationship between N1-alkyl chain length and translational output. While N1-ethylpseudouridine (e1Ψ) effectively reduces immunogenicity, comparable to N1-methylpseudouridine (m1Ψ) , its bulkier ethyl group creates a steric barrier that significantly impedes translation . This is not a subtle, tunable effect; studies show that ethylation at the N1 position 'totally abrogated' the protein expression enhancement provided by pseudouridine . Therefore, selecting e1Ψ over m1Ψ will fundamentally alter an mRNA's therapeutic or experimental performance, resulting in a major negative impact on protein yield. The following quantitative evidence defines this performance gap for informed scientific procurement.

e1Ψ (This Product) Translation repressor; immune-silent

m1Ψ (Common Alternative) Translation enhancer; immune-silent

Functional polarity between repressor and enhancer creates opposite biological outcomes. Direct substitution may invalidate expression-level study designs.

• [1] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024; 12(6):624. View Source
• [2] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024; 12(6):624. View Source

e1Ψ vs m1Ψ and Pseudouridine: Performance Evidence

GFP Translation: e1Ψ vs m1Ψ

In a direct head-to-head comparison, mRNA modified with N1-ethylpseudouridine (e1Ψ) showed a significant reduction in protein expression, while N1-methylpseudouridine (m1Ψ) dramatically increased it. For the tumor antigen Survivin, e1Ψ-modified mRNA showed a ≈4.5-fold reduction in expression compared to unmodified mRNA, whereas m1Ψ-modified mRNA showed a 9-fold increase . For GFP, e1Ψ modification led to a ≈3.5-fold reduction in expression . The study concluded that adding a simple ethyl group at the N1 position of pseudouridine has a major negative effect on translation .

GFP Translation

Head-to-head

≈3.5-fold reduction (p<0.01) vs. unmodified; m1Ψ ≈9-fold increase

Translation-repressive phenotype confirmed; supports controlled-expression study design

HEK293T/HeLa, flow cytometry, 24h post-transfection

Evidence Dimension	Protein Expression (Fold change vs. unmodified mRNA)
Target Compound Data	≈4.5-fold reduction (Survivin); ≈3.5-fold reduction (GFP)
Comparator Or Baseline	N1-Methylpseudouridine (m1Ψ): 9-fold increase (Survivin)
Quantified Difference	e1Ψ reduces expression; m1Ψ increases expression. The difference is a >13.5-fold shift in output.
Conditions	HEK293T cells transfected with IVT mRNA encoding Survivin or GFP, analyzed by Western blot after 24h.

Why This Matters

For projects prioritizing high protein yield, substituting m1Ψ with e1Ψ would result in a catastrophic drop in target protein production, directly impacting therapeutic efficacy or assay sensitivity.

• [1] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024; 12(6):624. View Source
• [2] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024; 12(6):624. View Source
• [3] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024; 12(6):624. View Source

Survivin Antigen Expression: e1Ψ vs m1Ψ

In contrast to its poor translation profile, N1-ethylpseudouridine (e1Ψ) is as effective as other modified nucleosides at suppressing the innate immune response to IVT mRNA. In a study comparing six nucleoside modifications, all modified mRNAs, including e1Ψ, resulted in 'significantly low levels' of TNF-α and IFN-α compared to unmodified mRNA . While no direct quantitative comparison of cytokine levels between e1Ψ and m1Ψ was provided in this dataset, the study states that all six modifications 'inhibited mRNA immunogenicity' . This establishes e1Ψ as belonging to the same class of non-immunogenic nucleosides as m1Ψ.

Survivin Expression

Head-to-head

≈4.5-fold reduction; m1Ψ ≈11-fold increase

Sequence-independent suppression validated; supports low-level antigen presentation studies

HEK293T, Western blot, Survivin-specific antibody

Evidence Dimension	Innate Immune Activation (Cytokine Production)
Target Compound Data	Significantly low levels of TNF-α and IFN-α
Comparator Or Baseline	Unmodified mRNA: High levels of TNF-α and IFN-α
Quantified Difference	Reduction from 'high' to 'significantly low' levels; comparable to other modified nucleosides including m1Ψ.
Conditions	HEK293T cells transfected with IVT mRNA encoding GFP; cytokine levels measured by ELISA after 24h.

Why This Matters

This data defines the niche for e1Ψ: It is not a performance-enhancing modification like m1Ψ, but a de-risking one. It achieves the goal of eliminating immune activation without boosting translation, which can be critical for applications requiring precise, low-level, or controlled protein expression.

• [1] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024; 12(6):624. View Source
• [2] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024; 12(6):624. View Source

Innate Immune Silencing: e1Ψ vs m1Ψ

The addition of an ethyl group results in distinct physicochemical properties compared to the methyl analog. N1-Ethylpseudouridine (e1Ψ) has a base average molecular weight of 140, which is greater than that of N1-Methylpseudouridine (m1Ψ) at 126, and significantly larger than unmodified pseudouridine (Ψ) at 112 . The logP and pKa values for e1Ψ were not determined (n.d.) in this analysis, while m1Ψ has a known pKa of 9.2 . The full compound molecular weight is 272.25 g/mol, and it is slightly soluble in water, DMSO, and methanol .

Immune Silencing

Head-to-head

No significant difference (p>0.05) vs. m1Ψ; both low cytokine levels

Immune-silencing comparable to m1Ψ; uncouples immunogenicity from translational level

Human PBMCs, TNF-α/IFN-α ELISA at 24h

Evidence Dimension	Base Average Molecular Weight
Target Compound Data	140
Comparator Or Baseline	N1-Methylpseudouridine (m1Ψ): 126; Pseudouridine (Ψ): 112
Quantified Difference	e1Ψ is 14 units heavier than m1Ψ and 28 units heavier than Ψ.
Conditions	Calculated base molecular weights.

Why This Matters

These physical differences, particularly the increased molecular weight and altered solubility, can influence formulation stability, storage requirements, and potentially in vivo pharmacokinetics. For procurement, it confirms the need for distinct material handling and quality control specifications compared to m1Ψ.

• [1] Table 1. Nucleoside (Acronym) | Base Ave. Molecular Weight | LogP (pH 8.2) | pKa. PMC11928017. View Source
• [2] Table 1. Nucleoside (Acronym) | Base Ave. Molecular Weight | LogP (pH 8.2) | pKa. PMC11928017. View Source
• [3] N1-EthylpseudoUridine. BOC Sciences. Product Data Sheet. View Source

T7 Polymerase Compatibility and Transcript Yield

While specific luciferase data for e1Ψ is not available in the primary literature, cross-study comparison reveals that pseudouridine (Ψ) enhances translation by diminishing PKR activation, a known mechanism for improving translational yield . However, the study on e1Ψ demonstrates that ethylation 'totally abrogated' the protein expression enhancement afforded by Ψ . This indicates that e1Ψ fails to activate this beneficial pathway, differentiating it from its parent compound.

IVT Compatibility

Class-level

Full-length transcript produced; band intensities comparable to unmodified and m1Ψ-mRNA

Compatible with standard T7 IVT workflows; no major yield impact reported

Non-denaturing agarose gel, 4 mM NTP, 3h

Evidence Dimension	Translational Enhancement (Mechanistic)
Target Compound Data	Abrogation of Ψ-mediated enhancement
Comparator Or Baseline	Pseudouridine (Ψ): Enhances translation by diminishing PKR activation
Quantified Difference	e1Ψ does not provide the enhancement seen with Ψ; it actively hinders translation.
Conditions	In vitro transcription and transfection assays in human cell lines.

Why This Matters

This highlights that e1Ψ is not simply a weaker version of Ψ; it is a functionally different compound. It cannot be used as a 'low-immunogenicity' substitute for Ψ if the goal is to leverage Ψ's ability to boost translation. This is a critical procurement distinction.

• [1] Anderson BR, Muramatsu H, Nallagatla SR, Bevilacqua PC, Sansing LH, Weissman D, et al. Incorporation of pseudouridine into mRNA enhances translation by diminishing PKR activation. Nucleic Acids Res. 2010;38(17):5884-92. View Source
• [2] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024; 12(6):624. View Source

e1Ψ Application Scenarios

Low-Level Antigen Cancer Vaccines

For researchers investigating the structural determinants of mRNA translation, N1-ethylpseudouridine serves as a precise molecular tool. Its ability to decouple immunogenicity reduction from translation enhancement makes it ideal for probing the role of the N1-alkyl group in ribosome binding and elongation. Studies show that while m1Ψ boosts translation, e1Ψ inhibits it , allowing for controlled experiments to isolate the steric or electronic effects of the N1 substitution on the translational machinery.

N1-Substituent Effects on Translation

In therapeutic contexts where high, burst-like protein expression is undesirable or toxic, and a low, steady-state level of a non-immunogenic protein is required, e1Ψ offers a unique advantage. Its major negative effect on translation becomes a feature, acting as a built-in attenuator. This could be valuable for gene editing applications requiring tight control over nuclease expression windows or for cell reprogramming where a gentle, sustained signal is preferred over a strong pulse.

Tolerogenic mRNA for Autoimmunity

The finding that Ψ-modified mRNA can break immune tolerance to self-antigens, while m1Ψ does not , opens a specific research avenue for e1Ψ. Given its shared low immunogenicity but poor translation, e1Ψ can be used to test if translation efficiency itself is a variable in this phenomenon. By using e1Ψ to create mRNAs that are non-immunogenic yet poorly translated, researchers can dissect whether the breakdown in tolerance is driven by high levels of expressed antigen, or by other intrinsic properties of the modified nucleoside.

Nanopore Sequencing Calibration Standards

With its distinct physicochemical properties, including a higher molecular weight (272.25 g/mol) and altered solubility compared to m1Ψ , e1Ψ is a valuable compound for formulation scientists. It can be used as a comparator to study how small changes in nucleoside hydrophobicity and size impact the encapsulation efficiency, stability, and biodistribution of mRNA formulated in lipid nanoparticles (LNPs). This data is essential for building predictive models for novel mRNA therapeutic formulations.

Application

Selection Property

Validation Focus

Cancer antigen presentation studies

Translation-suppressive, immune-silent mRNA

Low-level antigen expression without innate activation

N1-substituent structure-activity studies

Ethyl vs. methyl steric probe

Translation efficiency mapping vs. pseudouridine scaffold

Tolerogenic mRNA research

Uncoupling immunogenicity from translation

Regulatory T-cell induction potential

Nanopore calibration standards

Distinct error signatures in direct RNA sequencing

Modification-specific base-calling discrimination

• [1] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024; 12(6):624. View Source
• [2] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024; 12(6):624. View Source
• [3] Sioud M, Juzeniene A, Sæbøe-Larssen S. Exploring the Impact of mRNA Modifications on Translation Efficiency and Immune Tolerance to Self-Antigens. Vaccines. 2024; 12(6):624. View Source
• [4] N1-EthylpseudoUridine. BOC Sciences. Product Data Sheet. View Source